![molecular formula C6H14ClN B6246574 rac-[(2R,3R)-2,3-dimethylcyclopropyl]methanamine hydrochloride CAS No. 2629224-48-0](/img/new.no-structure.jpg)
rac-[(2R,3R)-2,3-dimethylcyclopropyl]methanamine hydrochloride
Overview
Description
rac-[(2R,3R)-2,3-dimethylcyclopropyl]methanamine hydrochloride: is a chemical compound with the molecular formula C6H13N.ClH and a molecular weight of 135.64 g/mol
Preparation Methods
Synthetic Routes and Reaction Conditions: The compound can be synthesized through various synthetic routes, including the reduction of corresponding ketones or aldehydes. One common method involves the reduction of (2R,3R)-2,3-dimethylcyclopropylmethanone using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous ether.
Industrial Production Methods: In an industrial setting, the compound is typically produced through large-scale chemical reactions involving the use of catalysts and specific reaction conditions to ensure high yield and purity. The production process may also involve purification steps such as recrystallization or chromatography to obtain the desired compound in its pure form.
Chemical Reactions Analysis
Types of Reactions: rac-[(2R,3R)-2,3-dimethylcyclopropyl]methanamine hydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromic acid (H2CrO4) can be used to oxidize the compound.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.
Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles and suitable solvents.
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the compound.
Scientific Research Applications
Chemistry: In chemistry, rac-[(2R,3R)-2,3-dimethylcyclopropyl]methanamine hydrochloride is used as a building block for the synthesis of more complex molecules. It serves as an intermediate in the preparation of various organic compounds.
Biology: The compound has shown potential in biological research, particularly in the study of enzyme inhibitors and receptor ligands. Its unique structure makes it a valuable tool for probing biological systems.
Medicine: In the field of medicine, this compound is being investigated for its therapeutic properties. It has shown promise in the development of new drugs for various diseases.
Industry: The compound is also used in industrial applications, such as the production of specialty chemicals and materials. Its versatility and reactivity make it a valuable component in various industrial processes.
Mechanism of Action
The mechanism by which rac-[(2R,3R)-2,3-dimethylcyclopropyl]methanamine hydrochloride exerts its effects involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor, receptor ligand, or modulator of biological processes. The exact mechanism of action depends on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Cyclopropylmethanamine
Dimethylcyclopropylamine
Methanamine derivatives
Uniqueness: rac-[(2R,3R)-2,3-dimethylcyclopropyl]methanamine hydrochloride stands out due to its specific stereochemistry and the presence of the dimethylcyclopropyl group. This unique structure imparts distinct chemical and biological properties compared to similar compounds.
Properties
CAS No. |
2629224-48-0 |
|---|---|
Molecular Formula |
C6H14ClN |
Molecular Weight |
135.6 |
Purity |
95 |
Origin of Product |
United States |
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